Cas no 1423024-00-3 (3-Hydroxy-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid)

3-Hydroxy-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid is a fluorinated pyrrolidine derivative with significant potential in pharmaceutical and agrochemical applications. Its key structural features—a hydroxyl group and a trifluoromethyl substituent at the 3-position—enhance its utility as a chiral building block for drug discovery, particularly in the synthesis of bioactive compounds. The presence of the trifluoromethyl group improves metabolic stability and lipophilicity, while the carboxylic acid functionality allows for further derivatization. This compound is valued for its stereochemical versatility and compatibility with peptide coupling reactions, making it a useful intermediate in medicinal chemistry. Its high purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.

3-Hydroxy-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid structure

1423024-00-3 structure

Product Name:3-Hydroxy-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid

CAS No:1423024-00-3

MF:C₆H₈F₃NO₃

MW:199.12783241272

CID:4770710

PubChem ID:71757399

Update Time:2026-02-26

3-Hydroxy-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-hydroxy-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid
- 3-Hydroxy-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid
- Inchi： 1S/C6H8F3NO3/c7-6(8,9)5(13)1-2-10-3(5)4(11)12/h3,10,13H,1-2H2,(H,11,12)
- InChI Key： OYHYGANEXOYGJV-UHFFFAOYSA-N
- SMILES： FC(C1(CCNC1C(=O)O)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 230
XLogP3: -1.9
Topological Polar Surface Area: 69.6

3-Hydroxy-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN5287-100 MG	3-hydroxy-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid	1423024-00-3	95%	100MG	¥ 4,224.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN5287-250 MG	3-hydroxy-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid	1423024-00-3	95%	250MG	¥ 6,336.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN5287-500 MG	3-hydroxy-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid	1423024-00-3	95%	500MG	¥ 8,448.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN5287-1 G	3-hydroxy-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid	1423024-00-3	95%	1g	¥ 10,560.00	2021-05-07
Chemenu	CM388275-100mg	3-hydroxy-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid	1423024-00-3	95%+	100mg	$630	2023-01-01
Chemenu	CM388275-250mg	3-hydroxy-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid	1423024-00-3	95%+	250mg	$946	2023-01-01
Chemenu	CM388275-500mg	3-hydroxy-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid	1423024-00-3	95%+	500mg	$1261	2023-01-01
Chemenu	CM388275-1g	3-hydroxy-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid	1423024-00-3	95%+	1g	$1576	2023-01-01
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN5287-100 MG	3-hydroxy-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid	1423024-00-3	95%	100MG	¥ 2,640.00	2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN5287-250 MG	3-hydroxy-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid	1423024-00-3	95%	250MG	¥ 4,224.00	2022-10-13